1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-methylthiophen-2-yl)propan-1-one

• IUPAC Name: 3-(3-methylthiophen-2-yl)-1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one
• InChI: InChI=1S/C17H22N4OS/c1-12-6-7-23-16(12)4-5-17(22)21-13-2-3-14(21)9-15(8-13)20-11-18-10-19-20/h6-7,10-11,13-15H,2-5,8-9H2,1H3
• InChI Key: BYYJHQSZXUOTNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2C3CCC2CC(C3)N4C=NC=N4
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-methylthiophen-2-yl)propan-1-one is a useful research compound. Its molecular formula is C17H22N4OS and its molecular weight is 330.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antipsychotic Potential

A study explored the antipsychotic-like activity of a potent muscarinic receptor ligand, demonstrating partial agonist effects at muscarinic M2 and M4 receptors and antagonist effects at M1, M3, and M5 receptors. This compound inhibited various psychotropic-induced behaviors without inducing common antipsychotic side effects like catalepsy or tremor, suggesting its potential in treating conditions like schizophrenia through muscarinic receptor partial agonism (Bymaster et al., 1998).

Metabolic Pathways

Research on gliclazide, a compound with structural similarities, revealed its metabolism into several metabolites through oxidation and hydroxylation processes, highlighting the complexity of metabolic pathways for such chemical entities. This study suggests potential metabolic considerations for 1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-methylthiophen-2-yl)propan-1-one in human subjects (Oida et al., 1985).

Environmental Impact Assessment

A study assessing environmental phenols in pregnant women provides a framework for evaluating environmental exposure and its effects on human health. Although this research focused on different phenolic compounds, it underscores the importance of assessing the environmental and health impacts of various chemical compounds, including this compound (Mortensen et al., 2014).

Neurological Implications

Exploration of dopamine transporter imaging in patients with akinetic mutism due to cerebral arterial infarct illustrated the potential neurological implications of compounds affecting the dopaminergic system. This research could inform the understanding of neurological effects or applications of this compound (Yang et al., 2007).

Pharmacokinetic Studies

Ticagrelor's pharmacokinetic, metabolism, and excretion study offers insights into the processes that similar compounds, including this compound, might undergo in the body. Understanding these pharmacokinetic properties is crucial for assessing the drug's efficacy and safety profile (Teng et al., 2010).